Cas no 2137143-59-8 ((9H-fluoren-9-yl)methyl (2S)-2-(2-chloroethyl)pyrrolidine-1-carboxylate)

• Product Name: (9H-fluoren-9-yl)methyl (2S)-2-(2-chloroethyl)pyrrolidine-1-carboxylate
• CAS No: 2137143-59-8
• MF: C₂₁H₂₂ClNO₂
• MW: 355.857884883881
• CID: 6238310
• PubChem ID: 165792771
• Update Time: 2025-06-29

(9H-fluoren-9-yl)methyl (2S)-2-(2-chloroethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (9H-fluoren-9-yl)methyl (2S)-2-(2-chloroethyl)pyrrolidine-1-carboxylate
• 2137143-59-8
• EN300-1178696

• Inchi： 1S/C21H22ClNO2/c22-12-11-15-6-5-13-23(15)21(24)25-14-20-18-9-3-1-7-16(18)17-8-2-4-10-19(17)20/h1-4,7-10,15,20H,5-6,11-14H2/t15-/m0/s1
• InChI Key： RTFVRZFPUQYTQF-HNNXBMFYSA-N
• SMILES： ClCC[C@@H]1CCCN1C(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 355.1339066g/mol
• Monoisotopic Mass: 355.1339066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 29.5Ų

Additional information on (9H-fluoren-9-yl)methyl (2S)-2-(2-chloroethyl)pyrrolidine-1-carboxylate

Comprehensive Overview of (9H-fluoren-9-yl)methyl (2S)-2-(2-chloroethyl)pyrrolidine-1-carboxylate (CAS No. 2137143-59-8)

The compound (9H-fluoren-9-yl)methyl (2S)-2-(2-chloroethyl)pyrrolidine-1-carboxylate, identified by its CAS number 2137143-59-8, is a specialized chemical entity widely utilized in pharmaceutical research and organic synthesis. This molecule features a fluorenylmethyloxycarbonyl (Fmoc) protecting group, which is instrumental in peptide synthesis and other sensitive chemical processes. The presence of the 2-chloroethyl moiety and the pyrrolidine ring makes it a versatile intermediate for designing bioactive molecules, particularly in drug discovery and medicinal chemistry.

In recent years, the demand for Fmoc-protected amino acid derivatives like this compound has surged due to their critical role in solid-phase peptide synthesis (SPPS). Researchers are increasingly exploring its applications in developing peptide-based therapeutics, a hot topic in biotechnology. With the rise of personalized medicine and targeted drug delivery systems, compounds such as (9H-fluoren-9-yl)methyl (2S)-2-(2-chloroethyl)pyrrolidine-1-carboxylate are gaining attention for their potential in creating novel treatments for diseases like cancer and autoimmune disorders.

The structural uniqueness of this compound lies in its chiral center at the (2S)-position, which is crucial for enantioselective synthesis. This feature aligns with the growing interest in stereochemistry and asymmetric catalysis, areas frequently searched by chemists in academic and industrial settings. Additionally, its chloroethyl group offers reactivity for further functionalization, making it valuable for constructing complex molecular architectures.

From an industrial perspective, the scalability and stability of CAS 2137143-59-8 are key considerations. Manufacturers are optimizing synthetic routes to enhance yield and purity, addressing the needs of high-throughput screening (HTS) in drug development. The compound’s compatibility with green chemistry principles is another trending focus, as researchers seek sustainable alternatives to traditional reagents.

In summary, (9H-fluoren-9-yl)methyl (2S)-2-(2-chloroethyl)pyrrolidine-1-carboxylate represents a critical building block in modern organic and pharmaceutical chemistry. Its applications span from peptide synthesis to advanced drug design, reflecting the intersection of innovation and practicality in chemical research. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in cutting-edge therapeutic development.